N-(3,4-difluorophenyl)-2-(1-methyltetrazol-5-yl)sulfanylacetamide

• IUPAC Name: N-(3,4-difluorophenyl)-2-(1-methyltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C10H9F2N5OS/c1-17-10(14-15-16-17)19-5-9(18)13-6-2-3-7(11)8(12)4-6/h2-4H,5H2,1H3,(H,13,18)
• InChI Key: BCCIVOWPJUBCBK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=N1)SCC(=O)NC2=CC(=C(C=C2)F)F
• Molecular Formula: C10H9F2N5OS
• DSSTOX Substance ID: DTXSID701163195
• Molecular Weight: 285.28 g/mol
• CAS RN: 712344-79-1

Description

N-(3,4-difluorophenyl)-2-(1-methyltetrazol-5-yl)sulfanylacetamide, commonly known as DFTZ, is a novel compound that has gained significant attention in the field of pharmaceutical research. DFTZ belongs to the class of tetrazole-containing compounds, which have been extensively studied due to their diverse biological activities. In

Mechanism of Action

The exact mechanism of action of DFTZ is not fully understood. However, it is believed that DFTZ exerts its pharmacological effects by modulating the activity of certain neurotransmitters and ion channels in the brain. DFTZ has been shown to interact with the GABA receptor, which is involved in the regulation of neuronal excitability. DFTZ has also been shown to inhibit the activity of voltage-gated sodium channels, which are involved in the generation and propagation of action potentials in neurons.
Biochemical and Physiological Effects:
DFTZ has been shown to possess a variety of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to increase the production of anti-inflammatory cytokines, such as IL-10. DFTZ has also been shown to reduce the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are involved in the inflammatory response. In addition, DFTZ has been shown to increase the levels of certain neurotransmitters, such as dopamine and serotonin, which are involved in the regulation of mood and behavior.

Advantages and Limitations for Lab Experiments

One of the advantages of DFTZ is its high potency and selectivity. DFTZ has been shown to be effective at low concentrations, which reduces the risk of toxicity and side effects. In addition, DFTZ has been shown to have a high degree of selectivity for its target receptors and ion channels, which reduces the risk of off-target effects. However, one of the limitations of DFTZ is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of DFTZ. One area of research is the development of more efficient synthesis methods for DFTZ, which could improve its availability and reduce its cost. Another area of research is the investigation of the potential use of DFTZ in the treatment of other neurological disorders, such as multiple sclerosis and Huntington's disease. In addition, the development of novel drug delivery systems for DFTZ could improve its bioavailability and reduce its toxicity. Finally, the investigation of the long-term effects of DFTZ on the brain and other organs could provide valuable insights into its safety and efficacy.

Scientific Research Applications

DFTZ has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, analgesic, and anticonvulsant properties. In addition, DFTZ has been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and epilepsy. DFTZ has also been studied for its potential use as a radioprotective agent.